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Compound of Interest

Compound Name: Ajicure PN 23

Cat. No.: B1179949 Get Quote

Technical Support Center: Ajicure® PN-23 Epoxy
Systems
Welcome to the technical support center for Ajicure® PN-23 epoxy systems. This resource is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and frequently asked questions to optimize your experimental

outcomes.

Troubleshooting Guide
This guide addresses specific issues that may arise during the use of Ajicure® PN-23 and

provides actionable solutions.

Question: My epoxy system is curing too quickly, and the pot life is significantly shorter than

expected. What are the possible causes and how can I resolve this?

Answer:

A shorter than expected pot life with Ajicure® PN-23 systems can be attributed to several

factors, primarily related to temperature and formulation.

Possible Causes:
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Elevated Storage or Ambient Temperature: Ajicure® PN-23 is a latent curing agent, but its

latency is temperature-dependent.[1][2] Higher temperatures can initiate the curing reaction

prematurely.[1][2]

Incorrect Dosage: Using a higher concentration of Ajicure® PN-23 than recommended can

lead to a faster reaction rate.[3]

Presence of Accelerators: The formulation may inadvertently contain other substances that

act as accelerators.

Shear Forces During Mixing: High-shear mixing can generate localized heat, accelerating

the curing process.[4]

Solutions:

Temperature Control: Store Ajicure® PN-23 and the epoxy resin in a cool, dark place as

recommended.[5] During formulation, work in a temperature-controlled environment to

prevent premature activation.[1][2]

Optimize Dosage: The recommended dosage for Ajicure® PN-23 as a hardener is typically

15-25 phr (parts per hundred resin) and 1-5 phr as an accelerator with a liquid epoxy resin

(EEW 190).[3] Adhere to the recommended dosage range.

Formulation Review: Carefully review all components of your epoxy system to ensure there

are no unintended accelerators.

Mixing Procedure: Use low-shear mixing methods to prevent heat generation. If a high-shear

mixer is necessary, keep the mixing time to a minimum (e.g., 15-20 minutes for dry

blending).[6]

Question: The epoxy system is not curing or is curing incompletely, resulting in a tacky surface.

What could be the problem?

Answer:

Incomplete curing is a common issue that can often be traced back to problems with the

formulation or curing process.
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Possible Causes:

Insufficient Curing Temperature or Time: Ajicure® PN-23 requires thermal activation to

initiate curing.[6] The specified temperature and time may not have been reached or

maintained.

Incorrect Mixing Ratio: An improper ratio of resin to hardener will result in an incomplete

reaction.[7][8]

Inadequate Dispersion: Poor dispersion of Ajicure® PN-23 particles within the resin can lead

to localized areas of uncured material.[4]

Contamination: The presence of moisture or other contaminants can interfere with the curing

process.[7][9]

Solutions:

Verify Curing Schedule: Ensure that the curing oven is properly calibrated and that the

system is cured at the recommended temperature and for the specified duration. Typical

curing conditions for Ajicure® PN-23 are 80-120°C for 30-60 minutes.[10]

Accurate Measurement: Precisely weigh all components according to the formulation.

Proper Mixing: Ensure Ajicure® PN-23 is homogeneously dispersed in the epoxy resin. For

liquid epoxies, creating a dispersion in a solvent like acetone or MEK, followed by solvent

removal, can improve dispersion.[6]

Maintain a Clean and Dry Environment: Handle all materials in a clean, dry environment to

prevent contamination.[5] It is recommended to mix Ajicure® with resin in a vacuum mixer to

avoid moisture absorption.[4]

Frequently Asked Questions (FAQs)
Q1: What is the typical pot life of an epoxy system formulated with Ajicure® PN-23?

A1: Epoxy systems formulated with Ajicure® PN-23 exhibit a long pot life at ambient

temperatures. For instance, a mixture with a liquid Bisphenol A epoxy resin can remain stable

for a month or more at 40°C.[10] Some formulations have a pot life of over 60 days at 40°C.[4]
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Q2: How does the particle size of Ajicure® PN-23 affect the pot life and curing properties?

A2: Ajicure® PN-23 typically has an average particle size of 8-12 µm.[6] A finer, micronized

version, PN-23J, is also available and offers a faster curing speed due to its increased surface

area.[6] While this can enhance reactivity, it may also slightly reduce the pot life compared to

the standard grade.

Q3: Can Ajicure® PN-23 be used in combination with other curing agents?

A3: Yes, Ajicure® PN-23 is often used as a curing accelerator for dicyandiamide (DICY) or

organic acid anhydride systems.[10] When used as an accelerator (0.5 to 5 phr), it does not

adversely affect the latency of the system and can help in achieving a cure at lower

temperatures and in a shorter time.[10]

Q4: What is the activation temperature of Ajicure® PN-23?

A4: Ajicure® PN-23 is a latent curing agent that becomes highly reactive when heated.[6] The

activation temperature is around 90°C.[6]

Data Presentation
Table 1: Properties of Ajicure® PN-23

Property Value Reference

Appearance Pale yellow to white powder [6]

Average Particle Size 8-12 µm [6]

Softening Point 100-105°C or 110-120°C [6]

Recommended Dosage

(Hardener)
15-25 phr [3]

Recommended Dosage

(Accelerator)
1-5 phr [3]

Storage Stability (Pot Life) >30 days at 40°C [6][10]

Table 2: Comparative Performance of Ajicure® Curing Agents
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Property Ajicure® PN-23 Ajicure® MY-24 Reference

Cure Temperature 80°C 100°C [11]

Cure Time 30 min 60 min [11]

Pot Life at 40°C 1 month 3 months [4]

Glass Transition

Temperature (Tg)
140°C 100°C [4][11]

Appearance of Cured

Product
Brown without luster

Pale yellow, clear with

luster
[4][11]

Experimental Protocols
Protocol 1: Determination of Pot Life

Objective: To determine the working life of an epoxy formulation containing Ajicure® PN-23 at a

specified temperature.

Materials:

Liquid Bisphenol A (BPA) epoxy resin (EEW ~190)

Ajicure® PN-23

Rotational viscometer

Controlled temperature water bath or oven (40°C)

Mixing container and stirrer

Methodology:

Formulation Preparation:

Accurately weigh the epoxy resin and Ajicure® PN-23 in the desired ratio (e.g., 20 phr of

PN-23).
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Thoroughly mix the components at room temperature until a homogeneous dispersion is

achieved.[11]

Initial Viscosity Measurement:

Immediately after mixing, measure the initial viscosity of the formulation at 40°C using a

rotational viscometer.[11]

Storage and Monitoring:

Place the formulation in a controlled environment at 40°C.[11]

Periodically measure the viscosity of the formulation at 40°C.

Pot Life Determination:

The pot life is defined as the time taken for the initial viscosity to double.[11] Record this

time.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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